Cas no 2680572-35-2 (2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid)

2-(2,2,2-Trifluoro-N-methylacetamido)octanoic acid is a fluorinated organic compound featuring a trifluoroacetamido group and an octanoic acid backbone. Its unique structure, combining a hydrophobic alkyl chain with a polar trifluoroacetamido moiety, makes it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The compound’s reactivity allows for further derivatization, enabling applications in peptide modification or as an intermediate in synthesizing bioactive molecules. Its balanced solubility profile facilitates use in both organic and aqueous-phase reactions, offering versatility in synthetic workflows. This compound is particularly relevant in developing fluorinated analogs for probing structure-activity relationships.

2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid structure

2680572-35-2 structure

Product Name:2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid

CAS No:2680572-35-2

MF:C₁₁H₁₈F₃NO₃

MW:269.260734081268

CID:5630508

PubChem ID:165916508

Update Time:2025-06-06

2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Chemical and Physical Properties

Names and Identifiers

- 2680572-35-2
- EN300-28283074
- 2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
- Inchi： 1S/C11H18F3NO3/c1-3-4-5-6-7-8(9(16)17)15(2)10(18)11(12,13)14/h8H,3-7H2,1-2H3,(H,16,17)
- InChI Key： JQUAVXPYDDPBLV-UHFFFAOYSA-N
- SMILES： FC(C(N(C)C(C(=O)O)CCCCCC)=O)(F)F

Computed Properties

Exact Mass: 269.12387792g/mol
Monoisotopic Mass: 269.12387792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 57.6Å²

2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28283074-1g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2		1g	$571.0	2023-09-08
Enamine	EN300-28283074-5g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2		5g	$1654.0	2023-09-08
Enamine	EN300-28283074-10g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2		10g	$2454.0	2023-09-08
Enamine	EN300-28283074-0.05g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	0.05g	$480.0	2025-03-19
Enamine	EN300-28283074-0.1g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	0.1g	$502.0	2025-03-19
Enamine	EN300-28283074-0.25g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	0.25g	$525.0	2025-03-19
Enamine	EN300-28283074-0.5g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	0.5g	$548.0	2025-03-19
Enamine	EN300-28283074-1.0g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	1.0g	$571.0	2025-03-19
Enamine	EN300-28283074-2.5g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	2.5g	$1118.0	2025-03-19
Enamine	EN300-28283074-5.0g	2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid	2680572-35-2	95.0%	5.0g	$1654.0	2025-03-19